Cas no 1004517-48-9 (N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1))

N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1) Properties

Names and Identifiers

• N,N-Dibutyl-N-(difluoromethyl)-1-butanaminium Chloride (1:1)
• N,N-Dibutyl-N-(difluoromethyl)butan-1-aminium chloride
• Difluoromethyltributylammoniumchloride
• F71874
• AKOS037652341
• CS-7091
• 1004517-48-9
• starbld0010741
• N-Difluoromethyltributylammonium chloride
• JZGNTTPAUKORDN-UHFFFAOYSA-M
• Tributyl(difluoromethyl)azanium;chloride
• C13H28ClF2N
• tributyl(difluoromethyl)azanium chloride
• +Expand

• InChIKey： JZGNTTPAUKORDN-UHFFFAOYSA-M
• Inchi： 1S/C13H28F2N.ClH/c1-4-7-10-16(13(14)15,11-8-5-2)12-9-6-3;/h13H,4-12H2,1-3H3;1H/q+1;/p-1
• SMILES： [Cl-].FC([N+](CCCC)(CCCC)CCCC)F

Computed Properties

• Exact Mass: 189.999699g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 2
• Monoisotopic Mass: 189.999699g/mol
• Heavy Atom Count: 12
• Complexity: 176
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 17.1Ų
• Molecular Weight: 190.57g/mol